Cas no 3159-04-4 (2-Chlorodibenzob,f1,4thiazepin-11(10H)-one)

• Product name: 2-Chlorodibenzob,f1,4thiazepin-11(10H)-one
• CAS No: 3159-04-4
• MF: C₁₃H₈ClNOS
• MW: 261.726720809937
• MDL: MFCD22495113
• CID: 841524
• PubChem ID: 12998415

2-Chlorodibenzob,f1,4thiazepin-11(10H)-one Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,f][1,4]thiazepin-11(10H)-one, 2-chloro-
• 2-Chlorodibenzo[b,f][1,4]thiazepin-11(10H)-one
• Dibenzo[b,f][1,4]thiazepin-11(10H)-one,2-chloro)
• CS-0151387
• Dibenzo(b,f)(1,4)thiazepin-11(10H)-one, 2-chloro
• 8-Chloro-5H-benzo[b][1,4]benzothiazepin-6-one
• MFCD22495113
• DS-8290
• 3159-04-4
• EC 700-086-6
• 13-chloro-2-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(15),3(8),4,6,11,13-hexaen-10-one
• DTXSID601334945
• NS00001984
• 2-Chlorodibenzo[b,f][1,4]thiazepin-11(10H)-one (ACI)
• AKOS024465107
• C74626
• 2-Chlorodibenzob,f1,4thiazepin-11(10H)-one

• MDL： MFCD22495113
• Inchi： InChI=1S/C13H8ClNOS/c14-8-5-6-11-9(7-8)13(16)15-10-3-1-2-4-12(10)17-11/h1-7H,(H,15,16)
• InChI Key： UHOLKGDSZJQEEB-UHFFFAOYSA-N
• SMILES： O=C1NC2=CC=CC=C2SC3=CC=C(Cl)C=C13

Computed Properties

• Exact Mass: 261.00164
• Monoisotopic Mass: 261.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 260-262 ºC
• Boiling Point: 351.3±41.0°C at 760 mmHg
• Solubility: Almost insoluble (0.086 g/l) (25 º C),
• PSA: 29.1

2-Chlorodibenzob,f1,4thiazepin-11(10H)-one Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Chlorodibenzob,f1,4thiazepin-11(10H)-one

Comprehensive Overview of 2-Chlorodibenzob,f1,4thiazepin-11(10H)-one (CAS No. 3159-04-4)

2-Chlorodibenzob,f1,4thiazepin-11(10H)-one (CAS No. 3159-04-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique dibenzothiazepine core structure, is often explored for its potential applications in drug development and material science. The presence of a chloro substituent at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-Chlorodibenzob,f1,4thiazepin-11(10H)-one has increased due to its relevance in designing novel therapeutic agents. Researchers are particularly interested in its role as a precursor for central nervous system (CNS) targeting molecules, given the structural similarity to known bioactive compounds. The compound's CAS No. 3159-04-4 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing importance in both industrial and academic settings.

One of the key trends driving interest in 2-Chlorodibenzob,f1,4thiazepin-11(10H)-one is the rise of AI-driven drug discovery. Computational models often highlight this scaffold for its favorable pharmacokinetic properties, such as metabolic stability and blood-brain barrier permeability. Additionally, the compound's heterocyclic framework aligns with current green chemistry initiatives, as it can be synthesized using sustainable catalytic methods, reducing environmental impact.

From a synthetic perspective, CAS No. 3159-04-4 is often utilized in cross-coupling reactions and cyclization protocols. Its versatility allows for modifications at multiple sites, enabling the creation of diverse derivative libraries. This adaptability is crucial for high-throughput screening (HTS) campaigns, where structural diversity is paramount for identifying lead compounds.

Another notable application of 2-Chlorodibenzob,f1,4thiazepin-11(10H)-one lies in material science. Its conjugated system and electron-rich nature make it a candidate for organic semiconductors and photovoltaic materials. Researchers are investigating its potential in OLEDs (organic light-emitting diodes) and other optoelectronic devices, capitalizing on its luminescent properties.

Safety and handling of 3159-04-4 are also critical topics in scientific discussions. While not classified as hazardous under standard regulations, proper laboratory practices (GLP) are recommended to ensure safe usage. The compound's stability under various conditions has been documented, making it suitable for long-term storage and transportation.

In summary, 2-Chlorodibenzob,f1,4thiazepin-11(10H)-one (CAS No. 3159-04-4) represents a multifaceted compound with broad applicability in pharmaceuticals, materials science, and synthetic chemistry. Its structural features and reactivity profile continue to inspire innovative research, positioning it as a cornerstone in modern chemical exploration.